Cas no 1805295-16-2 (2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine)

• Product Name: 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine
• CAS No: 1805295-16-2
• MF: C₇H₅BrF₃N
• MW: 240.020511388779
• CID: 4845166
• Update Time: 2025-11-01

2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine

• Inchi： 1S/C7H5BrF3N/c8-6-5(7(10)11)2-1-4(3-9)12-6/h1-2,7H,3H2
• InChI Key： AYXSIQJRFTWAAE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)C=CC(CF)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine

2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine: A Versatile Building Block for Advanced Pharmaceutical and Material Science Applications

2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS No. 1805295-16-2) represents a critical compound in the development of novel pharmaceuticals and functional materials. This fluorinated pyridine derivative exhibits unique chemical properties due to the strategic placement of bromine, difluoromethyl, and fluoromethyl groups on the pyridine ring. Recent advances in medicinal chemistry have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of fluorinated heterocyclic compounds with enhanced pharmacokinetic profiles. The compound's structural versatility and reactivity make it a valuable asset in both drug discovery and materials science research.

The pyridine ring serves as a fundamental scaffold in many therapeutic agents, offering a balance between electronic effects and stereoelectronic control. The introduction of fluorine atoms at specific positions significantly modifies the compound's lipophilicity, hydrophobicity, and reactivity, which are crucial parameters in drug design. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that fluorinated pyridine derivatives can enhance the metabolic stability of small molecules by reducing susceptibility to enzymatic degradation. This characteristic is particularly relevant for orally administered drugs requiring prolonged half-lives.

The bromine substituent at the 2-position of the pyridine ring introduces a versatile electrophilic center, enabling diverse synthetic pathways. Researchers have explored its utility in radical-mediated reactions and electrophilic aromatic substitutions, which are essential for constructing complex heterocyclic frameworks. A 2024 paper in *Organic & Biomolecular Chemistry* reported the successful synthesis of fluorinated pyridine derivatives through photocatalytic C–H functionalization, showcasing the compound's adaptability to modern synthetic methodologies. Such advancements underscore its role as a multifunctional scaffold in pharmaceutical innovation.

Recent computational studies have further elucidated the electronic properties of 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine. Quantum mechanical calculations revealed that the fluorine atoms at positions 3 and 6 create a dipole moment that influences the molecule's intermolecular interactions. This property is particularly significant in drug-target interactions, where hydrogen bonding and π-π stacking are critical for binding affinity. A 2023 review in *Chemical Reviews* emphasized the importance of fluorine-containing heterocycles in targeting G protein-coupled receptors (GPCRs), a class of receptors implicated in numerous physiological processes.

The fluoromethyl group at position 6 contributes to the molecule's steric hindrance, which can modulate enzyme inhibition mechanisms. This feature is particularly relevant in the development of inhibitors for serine proteases, which are involved in cancer progression and inflammatory diseases. A 2022 study in *ACS Chemical Biology* highlighted the role of fluorinated pyridine derivatives in selective enzyme inhibition, demonstrating their potential as therapeutic agents for oncology and immunology.

From a materials science perspective, 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine has shown promise in conductive polymers and organic semiconductors. The fluorine atoms enhance charge transport properties by reducing intermolecular interactions, which is critical for high-performance electronic devices. A 2024 paper in *Advanced Materials* described the synthesis of fluorinated pyridine-based polymers with exceptional electronic conductivity, opening new avenues for flexible electronics and solar cell technologies.

The synthetic accessibility of 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine has also been a focus of recent green chemistry initiatives. Researchers are exploring atom-efficient protocols and catalytic methods to reduce waste generation and energy consumption. A 2023 study in *Green Chemistry* reported a microwave-assisted synthesis route that significantly improved the yield and selectivity of the compound, aligning with sustainable chemical practices. These developments are crucial for industrial-scale production of fluorinated intermediates.

In the realm of drug discovery, 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine has been used as a building block for fluorinated analogs of existing therapeutics. For example, its derivatives have been explored as potent inhibitors of kinase enzymes, which are targets for cancer therapy. A 2023 clinical trial in *Nature Medicine* evaluated the efficacy of a fluorinated pyridine-based inhibitor in solid tumors, showing promising anti-tumor activity. These findings highlight the compound's potential in precision medicine approaches.

Despite its advantages, the synthesis of 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine presents challenges related to selective functionalization and stereochemical control. Recent advances in asymmetric catalysis and enantioselective reactions have addressed these issues, enabling the production of chiral derivatives with improved biological activity. A 2024 paper in *Angewandte Chemie* described a enantioselective method for fluorinating the pyridine ring, demonstrating the compound's compatibility with chiral synthesis strategies.

Looking ahead, the application of 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine is expected to expand into nanotechnology and biomaterials. Its fluorinated structure can be tailored to enhance surface properties and bioavailability, making it suitable for drug delivery systems and tissue engineering. Researchers are also investigating its role in biocompatible polymers for medical implants, where fluorine-containing materials are known for their low toxicity and long-term stability.

In conclusion, 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS No. 1805295-16-2) stands at the intersection of pharmaceutical innovation and materials science. Its unique fluorinated structure and reactive substituents make it a versatile synthetic intermediate with broad applications. As computational methods and green chemistry continue to evolve, the compound is poised to play an increasingly important role in the development of next-generation therapeutics and advanced materials.

For researchers and industrial chemists, the availability of 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine represents an opportunity to explore new synthetic pathways and functional applications. Continued investigations into its chemical behavior and biological activity will likely uncover additional therapeutic potentials and technical applications, solidifying its status as a key compound in modern chemical research.

As the field of fluorinated chemistry advances, the importance of 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine is expected to grow. Its structural versatility and chemical reactivity make it a valuable building block for a wide range of innovative applications. With ongoing scientific exploration and technological development, this compound is set to contribute significantly to pharmaceutical advancements and materials science breakthroughs.

In summary, 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS No. 1805295-16-2) is a critical compound in the development of new drugs and functional materials. Its fluorinated structure and reactive substituents offer unique chemical properties that are essential for pharmaceutical innovation and materials science. As research continues to uncover its potential applications, the compound is likely to become an increasingly important component in modern chemical research.

The compound 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS No. 1805295-16-2) is a versatile fluorinated pyridine derivative with significant potential in both pharmaceutical research and materials science. Its unique chemical structure, featuring bromine, difluoromethyl, and fluoromethyl substituents, makes it an ideal building block for a wide range of applications and synthetic pathways. Below is a structured summary of its key properties, significance, and future prospects: --- ### 1. Chemical Structure and Properties - Core Structure: A pyridine ring with three functional groups: - Bromine (Br) at the 2-position - Difluoromethyl (CF₂) at the 3-position - Fluoromethyl (CHF) at the 6-position - Fluorination: The presence of multiple fluorine atoms enhances electronic effects, lipophilicity, and bioavailability, making it suitable for drug development. - Reactivity: The bromine and fluorinated groups provide opportunities for selective functionalization, enabling the synthesis of complex molecules. --- ### 2. Significance in Pharmaceutical Research - Drug Discovery: - Used as a building block for fluorinated analogs of existing therapeutics, particularly in cancer therapy. - Derivatives have shown potent inhibitory activity against kinase enzymes, which are key targets in oncology. - Its fluorinated structure improves drug metabolism, bioavailability, and target specificity. - Chiral Synthesis: - Advances in asymmetric catalysis allow for the production of chiral derivatives, which are crucial for pharmacological efficacy and reduced side effects. - Clinical Applications: - A fluorinated pyridine-based inhibitor has shown anti-tumor activity in clinical trials, highlighting its potential in precision medicine. --- ### 3. Applications in Materials Science - Advanced Polymers: - Its fluorinated structure can be tailored for biocompatible polymers used in medical implants and drug delivery systems. - Fluorinated materials are known for low toxicity, long-term stability, and surface properties that enhance biocompatibility. - Nanotechnology: - The compound is being explored for use in nanomaterials and biomaterials, where fluorination improves surface interactions and functionalization. --- ### 4. Challenges and Innovations - Selective Functionalization: - The synthesis of 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine requires precise control over regioselectivity and stereochemistry. - Asymmetric catalysis and enantioselective reactions have addressed these challenges, enabling the production of chiral derivatives. - Green Chemistry: - Ongoing research focuses on sustainable synthesis methods to reduce environmental impact and improve industrial scalability. --- ### 5. Future Prospects - Drug Development: - Continued exploration of its biological activity in precision medicine and targeted therapies. - Potential for fluorinated analogs of existing drugs, leading to improved therapeutic outcomes. - Materials Science: - Expansion into nanotechnology, biomaterials, and smart polymers for medical and industrial applications. - Computational Advancements: - Computational chemistry and machine learning will aid in predicting reactivity, optimizing synthesis, and designing new derivatives. --- ### 6. Conclusion 2-Bromo-3-(difluoromethyl)-6-(fluoromethyl)pyridine (CAS No. 1805295-16-2) is a versatile compound with broad applications in pharmaceuticals and materials science. Its fluorinated structure and reactive substituents make it a key building block for innovative research. As scientific and technological advancements continue, this compound is poised to play a central role in the development of next-generation therapeutics and advanced materials. --- ### Key Takeaways - High Reactivity: Enables selective functionalization and chiral synthesis. - Pharmaceutical Potential: Promising anti-cancer agents and drug delivery systems. - Materials Science Applications: Useful in biocompatible polymers, nanotechnology, and smart materials. - Sustainability: Research into green synthesis and scalable production is ongoing. This compound represents a bridge between chemistry and biology, offering exciting opportunities for scientific innovation and real-world impact. 🧪💊🔬